Cas no 97692-44-9 (5-ethyl-4-(isopropyl)-2-(isopropylidene)-5-methylcyclohexan-1-one)
97692-44-9 structure
Product Name:5-ethyl-4-(isopropyl)-2-(isopropylidene)-5-methylcyclohexan-1-one
CAS No:97692-44-9
MF:C15H26O
MW:222.366344928741
CID:1002246
PubChem ID:113413
Update Time:2025-04-20
5-ethyl-4-(isopropyl)-2-(isopropylidene)-5-methylcyclohexan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 5-ethyl-4-(isopropyl)-2-(isopropylidene)-5-methylcyclohexan-1-one
- 5-ethyl-5-methyl-4-propan-2-yl-2-propan-2-ylidenecyclohexan-1-one
- EINECS 307-697-3
- NS00065669
- 5-Ethyl-5-methyl-4-(propan-2-yl)-2-(propan-2-ylidene)cyclohexan-1-one
- 97692-44-9
- DTXSID80913740
- CLVSCAKIBKSJQX-UHFFFAOYSA-N
-
- Inchi: 1S/C15H26O/c1-7-15(6)9-14(16)12(10(2)3)8-13(15)11(4)5/h11,13H,7-9H2,1-6H3
- InChI Key: CLVSCAKIBKSJQX-UHFFFAOYSA-N
- SMILES: O=C1/C(=C(\C)/C)/CC(C(C)C)C(C)(CC)C1
Computed Properties
- Exact Mass: 222.198
- Monoisotopic Mass: 222.198
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 0.879
- Boiling Point: 297.4°Cat760mmHg
- Flash Point: 138.4°C
- Refractive Index: 1.458
5-ethyl-4-(isopropyl)-2-(isopropylidene)-5-methylcyclohexan-1-one Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
97692-44-9 (5-ethyl-4-(isopropyl)-2-(isopropylidene)-5-methylcyclohexan-1-one) Related Products
- 1096-38-4(16-Dehydroprogesterone)
- 39025-23-5((Z)-Guggulsterone)
- 13144-88-2(1,3,3,4,4-Pentamethyl-2-acetyl-1-cyclopentene)
- 100347-96-4(Bicyclo[4.1.0]heptan-3-one,1-methyl-4-(1-methylethylidene)-7-(3-oxobutyl)-, (1S,6R,7R)-)
- 13395-71-6(2,4,4-Trimethylcyclohex-2-enone)
- 473-08-5((+)-a-Cyperone)
- 95975-55-6(Guggulsterone)
- 1125-21-9(Ketoisophorone)
- 4674-50-4(Nootkatone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk